Cas no 52809-86-6 (2-Nitropropane-1,1,1,3,3,3-d6)

2-Nitropropane-1,1,1,3,3,3-d6 structure
2-Nitropropane-1,1,1,3,3,3-d6 structure
Product Name:2-Nitropropane-1,1,1,3,3,3-d6
CAS No:52809-86-6
MF:C3H7NO2
MW:89.0931808948517
CID:367123
PubChem ID:398
Update Time:2025-09-22

2-Nitropropane-1,1,1,3,3,3-d6 Chemical and Physical Properties

Names and Identifiers

    • Propane-1,1,1,3,3,3-d6,2-nitro- (9CI)
    • 1,1,1,3,3,3-Hexadeuterol-2-nitropropane
    • 2-NITROPROPANE-1,1,1,3,3,3-D6
    • Nitropropane, 2-
    • 2-Nitropropane, >=96%
    • F0001-2080
    • RCRA waste no. U171
    • EN300-19734
    • Q209453
    • Nipar S-30 solvent
    • AI3-00109
    • WLN: WNY1&1
    • c0555
    • MFCD00007397
    • Nitroisopropane
    • Isonitro propane
    • CAS-79-46-9
    • Nipar S-20 solvent
    • 2-NITROPROPANE [HSDB]
    • GKV234L2QH
    • propane, 2-nitro
    • NCGC00091337-01
    • FT-0613216
    • C02116
    • NSC-5369
    • sec-Nitropropane
    • 2-Nitro-propane
    • CCRIS 453
    • HSDB 1134
    • NSC 5369
    • UNII-GKV234L2QH
    • CHEBI:16037
    • Isonitropropane
    • InChI=1/C3H7NO2/c1-3(2)4(5)6/h3H,1-2H
    • Z104474978
    • 2-nitropropane
    • NS00006722
    • CHEMBL261886
    • N0249
    • DTXCID80981
    • RCRA waste number U171
    • 2-NITROPROPANE [IARC]
    • DTXSID6020981
    • Dimethylnitromethane
    • NSC5369
    • 2-NITROPROPANE [MI]
    • 2-nitro propane
    • AKOS000119973
    • i-C3H7NO2
    • 1-Methylnitroethane
    • J-510180
    • EINECS 201-209-1
    • 79-46-9
    • EC 201-209-1
    • Nipar S-20
    • Propane, 2-nitro-
    • 52809-86-6
    • beta-Nitropropane
    • NCGC00091337-02
    • PD094263
    • L001273
    • .beta.-Nitropropane
    • Tox21_200365
    • D95323
    • nipar s-30
    • AMY25784
    • NCGC00257919-01
    • 2-Nitropropane-1,1,1,3,3,3-d6
    • Inchi: 1S/C3H7NO2/c1-3(2)4(5)6/h3H,1-2H3
    • InChI Key: FGLBSLMDCBOPQK-UHFFFAOYSA-N
    • SMILES: [O-][N+](C(C)C)=O

Computed Properties

  • Exact Mass: 89.047678466g/mol
  • Monoisotopic Mass: 89.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 54.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • LogP: log Kow = 0.93

2-Nitropropane-1,1,1,3,3,3-d6 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 64.00 2023-09-06
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